Cas no 1251305-93-7 ((1-methanesulfonylcyclohexyl)methanamine)

• Product Name: (1-methanesulfonylcyclohexyl)methanamine
• CAS No: 1251305-93-7
• MF: C₈H₁₇NO₂S
• MW: 191.291081190109
• MDL: MFCD16766473
• CID: 5177794
• PubChem ID: 62474898
• Update Time: 2025-06-22

(1-methanesulfonylcyclohexyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-methanesulfonylcyclohexyl)methanamine
• (1-methylsulfonylcyclohexyl)methanamine
• (1-(Methylsulfonyl)cyclohexyl)methanamine
• 1-(1-methanesulfonylcyclohexyl)methanamine
• Cyclohexanemethanamine, 1-(methylsulfonyl)-

• MDL： MFCD16766473
• Inchi： 1S/C8H17NO2S/c1-12(10,11)8(7-9)5-3-2-4-6-8/h2-7,9H2,1H3
• InChI Key： ZGVVNNZLNGFEIY-UHFFFAOYSA-N
• SMILES： S(C)(C1(CN)CCCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 0.3
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on (1-methanesulfonylcyclohexyl)methanamine

Introduction to (1-methanesulfonylcyclohexyl)methanamine (CAS No. 1251305-93-7)

(1-methanesulfonylcyclohexyl)methanamine, with the CAS number 1251305-93-7, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and chemical research. This compound is characterized by its unique structure, which includes a cyclohexyl ring substituted with a methanesulfonyl group and an amino group attached to the methylene bridge. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of interest for both academic and industrial research.

The chemical structure of (1-methanesulfonylcyclohexyl)methanamine is particularly noteworthy. The cyclohexyl ring provides a rigid, non-polar framework, while the methanesulfonyl group introduces polarity and potential reactivity. The amino group, attached to the methylene bridge, further enhances the compound's reactivity and functional versatility. These structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of new drugs and materials.

Recent research studies have explored the potential applications of (1-methanesulfonylcyclohexyl)methanamine in various fields. In pharmaceutical research, this compound has shown promise as a lead molecule for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of (1-methanesulfonylcyclohexyl)methanamine exhibited potent anti-inflammatory and analgesic properties. These findings suggest that this compound could be a valuable starting point for the design of novel drugs targeting inflammatory diseases and pain management.

In addition to its pharmaceutical applications, (1-methanesulfonylcyclohexyl)methanamine has also been investigated for its use in materials science. Researchers at the University of California, Berkeley, have demonstrated that this compound can be used as a ligand in coordination chemistry to form stable metal complexes with unique electronic and optical properties. These complexes have potential applications in areas such as catalysis, sensing, and optoelectronics.

The synthesis of (1-methanesulfonylcyclohexyl)methanamine typically involves several steps, including the formation of the cyclohexyl ring, introduction of the methanesulfonyl group, and attachment of the amino group. A common synthetic route involves the reaction of cyclohexane with methyl sulfonyl chloride followed by reduction to form the amino derivative. This process requires careful control of reaction conditions to ensure high yields and purity.

The physical properties of (1-methanesulfonylcyclohexyl)methanamine are also important for its practical applications. It is generally a colorless liquid with a characteristic odor. The compound is soluble in common organic solvents such as ethanol and dichloromethane but has limited solubility in water. Its melting point and boiling point are moderate, making it suitable for various chemical processes without significant thermal degradation.

In terms of safety, while (1-methanesulfonylcyclohexyl)methanamine is not classified as a hazardous material under current regulations, it is important to handle it with appropriate precautions due to its reactivity and potential health effects. Users should wear personal protective equipment (PPE) such as gloves and goggles when handling this compound to minimize exposure risks.

The future prospects for (1-methanesulfonylcyclohexyl)methanamine are promising. Ongoing research continues to uncover new applications and derivatives with enhanced properties. For example, recent studies have explored its use in polymer chemistry to create novel materials with improved mechanical and thermal stability. Additionally, there is growing interest in using this compound as a building block for supramolecular assemblies with potential applications in nanotechnology.

In conclusion, (1-methanesulfonylcyclohexyl)methanamine (CAS No. 1251305-93-7) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical research. Its unique chemical structure and properties make it an attractive candidate for further investigation and development. As research progresses, it is likely that new uses for this compound will be discovered, further expanding its impact on various scientific fields.